Cas no 34597-54-1 (2-Pyrazinecarboxylicacid, 1,6-dihydro-6-oxo-, 4-oxide)

2-Pyrazinecarboxylicacid, 1,6-dihydro-6-oxo-, 4-oxide structure
34597-54-1 structure
Product Name:2-Pyrazinecarboxylicacid, 1,6-dihydro-6-oxo-, 4-oxide
CAS No:34597-54-1
MF:C5H4N2O4
MW:156.096261024475
CID:294992
PubChem ID:3082401
Update Time:2025-04-19

2-Pyrazinecarboxylicacid, 1,6-dihydro-6-oxo-, 4-oxide Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrazinecarboxylicacid, 1,6-dihydro-6-oxo-, 4-oxide
    • 4-oxido-6-oxo-1H-pyrazin-4-ium-2-carboxylic acid
    • 34597-54-1
    • Pyrazinecarboxylic acid, 1,6-dihydro-6-oxo-, 4-oxide
    • SCHEMBL9480265
    • DTXSID90188164
    • 1,6-Dihydro-6-oxo-2-pyrazinecarboxylic acid 4-oxide
    • Inchi: 1S/C5H4N2O4/c8-4-2-7(11)1-3(6-4)5(9)10/h1-2H,(H,6,8)(H,9,10)
    • InChI Key: USYLSUNSEMPJGK-UHFFFAOYSA-N
    • SMILES: O=C1C=[N+](C=C(C(=O)O)N1)[O-]

Computed Properties

  • Exact Mass: 156.017
  • Monoisotopic Mass: 156.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 95.2Ų

Experimental Properties

  • Density: 1.65
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.637
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